Cas no 1429879-71-9 (Methyl 7-benzyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate)
Methyl 7-benzyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate is a heterocyclic compound featuring a pyrrolo[2,3-d]pyrimidine core, a benzyl substituent at the 7-position, and a chloro group at the 4-position, with a methyl ester at the 6-position. This structure confers versatility in medicinal chemistry, particularly as a key intermediate in the synthesis of biologically active molecules, including kinase inhibitors and nucleoside analogs. The chloro and ester functional groups enhance reactivity, enabling further derivatization for drug discovery applications. Its well-defined synthetic route and stability under standard conditions make it a reliable building block for pharmaceutical research. The compound is typically characterized by NMR, HPLC, and mass spectrometry to ensure high purity and consistency.
![Methyl 7-benzyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate structure](https://ossimg.kuujia.com/scimg/1430000/1429879-71-9x500.png)
1429879-71-9 structure
Product Name:Methyl 7-benzyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate
CAS No:1429879-71-9
MF:C15H12ClN3O2
MW:301.727682113647
CID:4817839
Update Time:2025-10-23
Methyl 7-benzyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 7-benzyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate
-
- Inchi： 1S/C15H12ClN3O2/c1-21-15(20)12-7-11-13(16)17-9-18-14(11)19(12)8-10-5-3-2-4-6-10/h2-7,9H,8H2,1H3
- InChI Key： OAKPFERVRKTLNE-UHFFFAOYSA-N
- SMILES： ClC1=C2C=C(C(=O)OC)N(C2=NC=N1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 301.062
- Monoisotopic Mass: 301.062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 57
Methyl 7-benzyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM289815-1g |
Methyl 7-benzyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate |
1429879-71-9 | 97% | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM289815-5g |
Methyl 7-benzyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate |
1429879-71-9 | 97% | 5g |
$*** | 2023-03-30 | |
| Chemenu | CM289815-10g |
Methyl 7-benzyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate |
1429879-71-9 | 97% | 10g |
$*** | 2023-03-30 | |
| Alichem | A089005213-5g |
Methyl 7-benzyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate |
1429879-71-9 | 97% | 5g |
$1,474.00 | 2022-04-02 | |
| Alichem | A089005213-10g |
Methyl 7-benzyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate |
1429879-71-9 | 97% | 10g |
$1,969.80 | 2022-04-02 | |
| Alichem | A089005213-25g |
Methyl 7-benzyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate |
1429879-71-9 | 97% | 25g |
$4,119.16 | 2022-04-02 | |
| Chemenu | CM289815-1g |
Methyl 7-benzyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate |
1429879-71-9 | 97% | 1g |
$468 | 2021-08-18 | |
| Chemenu | CM289815-5g |
Methyl 7-benzyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate |
1429879-71-9 | 97% | 5g |
$1039 | 2021-08-18 | |
| Chemenu | CM289815-10g |
Methyl 7-benzyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate |
1429879-71-9 | 97% | 10g |
$1559 | 2021-08-18 |
Methyl 7-benzyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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